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Compound of Interest

Compound Name: Dinoseb acetate

Cat. No.: B1212917

Introduction: Dinoseb acetate is an obsolete dinitrophenol herbicide, formerly used for post-
emergence control of broad-leaved weeds in various crops.[1] It is now recognized as a highly
hazardous substance and its use has been banned in many regions.[2] Dinoseb acetate is
characterized by its high acute toxicity to mammals, potential for reproductive and
developmental effects, and significant environmental hazards, particularly to aquatic
organisms.[2][3][4] Its mechanism of action involves the uncoupling of oxidative
phosphorylation, which disrupts cellular energy production.[1][4] This guide provides a
comprehensive overview of the safety data, handling precautions, and emergency procedures
required for researchers, scientists, and drug development professionals who may encounter
this compound.

Section 1: Hazard Identification and Classification

Dinoseb acetate is classified as a highly hazardous substance under multiple global systems.
[2] Exposure can occur through inhalation, skin absorption, and ingestion, with the skin being a
primary route of absorption.[3][5] The substance is irritating to the eyes and may have effects
on the central nervous system, with high-level exposure potentially leading to death.[3][5] Long-
term or repeated exposure may affect the hematopoietic system and may cause reproductive
toxicity in humans.[5]

Table 1: GHS Hazard Classification for Dinoseb Acetate
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Hazard Class Hazard Statement GHS Code Citations

Acute Toxicity, Oral Toxic if swallowed H301 [2]1[3][6]
Toxic in contact with

Acute Toxicity, Dermal i H311 [21[3][6]
SKIN

Causes serious eye

Serious Eye Irritation o H319 [2][6]
irritation
May damage the
) . unborn child.
Reproductive Toxicity H360Df [2]

Suspected of

damaging fertility.

Hazardous to the ) )
) ) Very toxic to aquatic
Aquatic Environment, i H400 [2]
ife
Acute

| Hazardous to the Aquatic Environment, Chronic | Very toxic to aquatic life with long lasting
effects | H410 |[2][6] |

Additional Hazards:

o Combustibility: The substance is combustible, and liquid formulations with organic solvents
may be flammable. It gives off irritating or toxic fumes, including nitrogen oxides, in a fire.[3]

[5]
» Explosion Risk: There is a risk of fire and explosion if the substance is heated under
confinement.[5][7] Dust from the solid form can create an explosive mixture with air.[7]
Section 2: Toxicological and Physicochemical
Properties

The high toxicity of Dinoseb acetate is reflected in its low lethal dose values across various
species and exposure routes.

Table 2: Quantitative Toxicity Data
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Metric Species Value Citations
Acute Oral LD50 Rat 55-65 mg/kg [1]
Acute Oral LD50 Guinea Pig 25 mg/kg [4]
Acute Dermal LD50 Rabbit 80-200 mg/kg [4]
Acute Inhalation LC50
an) Rat 1.3 mg/L air [1]
Acute Oral LD50 Birds 7-9 mg/kg [4]
5-8 Day Dietary LC50  Quall 409 ppm [4]
5-8 Day Dietary LC50  Pheasant 515 ppm [4]
96-hour LC50 Lake Trout 44 ug/L [4]
| 96-hour LC50 | Catfish | 118 pg/L |[4] |
Table 3: Physical and Chemical Properties
Property Value | Description Citations
Yellow crystals or brown
Appearance viscous oily liquid with a [5]

characteristic odor.

Chemical Formula

C12H14N206

[3]

Aqueous Solubility

High

[2]

| Chemical Dangers | Decomposes on heating or burning, producing toxic nitrogen oxide

fumes. The aqueous solution is a weak acid. It is hydrolyzed by acids and alkalis to dinoseb. |

[511

Section 3: Handling Protocols and Personal

Protection
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Given its high toxicity, the cardinal rule for handling Dinoseb acetate is to AVOID ALL
CONTACT.[5] A thorough risk assessment must be conducted before any handling activities.

Safe Handling Procedures

o Work should only be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[6]

o Avoid the formation of dust and aerosols.[6] If working with the solid form, moisten it first to
prevent dusting where appropriate.[3][5]

o Use non-sparking tools and implement measures to prevent electrostatic discharge.[6]
e Do not eat, drink, or smoke in the handling area.[5]
e Wash hands thoroughly after handling, before eating, and before leaving the work area.[5]

o Empty containers may contain hazardous residues and should be handled with the same
precautions as the substance itself. Do not cut, drill, grind, or weld on or near containers.[7]

Storage Requirements

« Store in original, tightly sealed containers in a cool, dry, and well-ventilated location.[5][6][8]
o Store locked up and out of direct sunlight.[6]
e The storage area must not have drain or sewer access.[5][6]

» Segregate from incompatible materials such as strong bases, food, and feedstuffs.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory. The selection of specific PPE is dependent on
the concentration and quantity of the hazardous substance being handled.

o Respiratory Protection: A filter respirator for organic gases and particulates, adapted to the
airborne concentration of the substance, is required.[3][5][6] Local exhaust ventilation is
essential.[5][6]
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o Eye and Face Protection: Wear a face shield or chemical safety goggles in combination with

respiratory protection.[5][6][7]

» Hand Protection: Wear chemical protective gloves (e.g., PVC).[6][7] The suitability and
durability of a glove type depend on usage. Care must be taken when removing gloves to

avoid skin contact.[7]

o Body Protection: Wear protective clothing to prevent any possibility of skin contact.[5][6][7]
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Risk Assessment

Handling Dinoseb Acetate

/ Assess Task:
- Scale (mg vs kg)
- Physical Form (Solid vs Liquid)
- Potential for Aerosolization

Mandatory [Mandatory Mandatory
\ 4
?gig”ﬂ?ﬁ;ﬁ:ﬁfﬁgg& Hand Protection: Body Protection: ) Eye/Face Protection:
- . . - Chemical Resistant Gloves (e.g., PVC) - Lab Coat / Protective Clothing - Chemical Goggles & Face Shield
- Respirator (Organic Vapor/Particulate)

Final Check

Verify PPE Integrity
& Proper Fit

Proceed with Work

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Protocol.

Section 4: Emergency Procedures
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Immediate and correct response during an emergency is critical to mitigating the severe
hazards of Dinoseb acetate.

Spill Response Protocol

o General: Do NOT allow the chemical to enter the environment.[3][5] Personnel involved in
cleanup must wear full personal protective equipment.[3][5]

e Minor Spills:
o Avoid breathing dust and ensure the area is well-ventilated.[7]
o Use dry clean-up procedures; avoid generating dust.[7]
o If appropriate, dampen the spilled solid with water to prevent dusting before sweeping.[7]

o Carefully sweep the substance into covered, sealable, and properly labeled containers for
disposal.[3][5]

o Major Spills:
o Evacuate the area immediately and move upwind.[7]
o Alert emergency responders, providing the location and nature of the hazard.[7]

o Prevent the spill from entering sewers or waterways.
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Spill Detected

Assess Hazard
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- Risk of Exposure
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(Dampen to prevent dust)
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Decontaminate Area
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Hazardous Material

Waste as
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Figure 2: Dinoseb Acetate Spill Response Workflow.
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First Aid Measures

In all cases of exposure, seek immediate medical attention.[3][5] Effects may be delayed for

several hours.[9]

Table 4: First Aid Procedures

Exposure Route

Inhalation

First Aid Protocol

Move the victim to fresh
air and keep them at rest.
If breathing is difficult or
has stopped, provide
artificial respiration. Refer
immediately for medical
attention.

Citations

[3I051[7]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
and then wash the affected
skin with plenty of soap and
water. Refer immediately for

medical attention.

[31(5][10]

Eye Contact

Immediately flush the eyes
with plenty of water for several
minutes. If present and easy to
do, remove contact lenses.
Continue rinsing. Refer
immediately for medical

attention.

[31(5][10]

| Ingestion | Rinse mouth. Give a slurry of activated charcoal in water to drink. Do NOT induce

vomiting. Keep the victim at rest. Refer immediately for medical attention. |[3][5][7] |

Conclusion:
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Dinoseb acetate is a substance with a formidable hazard profile, including high acute toxicity,
reproductive hazards, and significant environmental risks. Its handling demands the highest
level of caution and adherence to stringent safety protocols. All personnel must be thoroughly
trained on its dangers, proper handling techniques, required personal protective equipment,
and emergency procedures. Any work with this compound should be preceded by a
comprehensive risk assessment to ensure the safety of laboratory personnel and the protection
of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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